Cas no 2648934-37-4 ((2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid)

• Product Name: (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid
• CAS No: 2648934-37-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6255906
• PubChem ID: 165501799
• Update Time: 2025-11-01

(2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid
• 2648934-37-4
• (2R)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-3-methylbutanoic acid
• EN300-1489920

• Inchi： 1S/C26H32N2O5/c1-5-16(4)23(24(29)27-22(15(2)3)25(30)31)28-26(32)33-14-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,15-16,21-23H,5,14H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)/t16?,22-,23+/m1/s1
• InChI Key： BUGIOGLWHRRIMM-RREDXGFBSA-N
• SMILES： O(C(N[C@H](C(N[C@@H](C(=O)O)C(C)C)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid

Comprehensive Overview of (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid (CAS No. 2648934-37-4)

The compound (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid, identified by its CAS No. 2648934-37-4, is a highly specialized chiral amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structural features, including the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group and branched alkyl side chains, make it a valuable building block for advanced drug development and bioconjugation strategies.

In recent years, the demand for custom peptide synthesis and chiral intermediates has surged, driven by advancements in targeted drug delivery and precision medicine. Researchers frequently search for compounds like CAS No. 2648934-37-4 to address challenges in peptide stability and bioavailability. The Fmoc-protected amino acid moiety in this compound ensures efficient deprotection during solid-phase peptide synthesis (SPPS), a technique widely adopted in biopharmaceutical manufacturing.

The stereochemistry of (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid is critical for its function. The (2R) and (2S) configurations influence its binding affinity to biological targets, making it a subject of interest in structure-activity relationship (SAR) studies. This aligns with the growing focus on computational chemistry and AI-driven drug design, where molecular properties are optimized for therapeutic efficacy.

From a synthetic perspective, the compound’s 3-methylbutanoic acid and 3-methylpentanamido groups contribute to its lipophilicity, a property often explored in CNS drug development and prodrug formulations. These features resonate with trending topics like blood-brain barrier penetration and sustained-release technologies, frequently queried in scientific databases.

Quality control of CAS No. 2648934-37-4 involves rigorous HPLC and LC-MS analysis to ensure enantiomeric purity, a key concern for regulatory compliance in GMP-grade peptide production. The compound’s stability under ambient storage conditions and compatibility with automated synthesizers further enhance its utility in high-throughput screening (HTS) workflows.

In conclusion, (2R)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid exemplifies the intersection of organic chemistry and biotechnology, addressing contemporary needs in personalized therapeutics and green chemistry. Its role in enabling next-generation peptide drugs underscores its relevance in both academic and industrial research landscapes.